B1574989 Chondrosarcoma-associated gene 2/3 protein (34-48)

Chondrosarcoma-associated gene 2/3 protein (34-48)

Cat. No. B1574989
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chondrosarcoma-associated gene 2/3 protein

Scientific Research Applications

  • Cell Line Development for Chondrosarcoma Research :

    • A study by Calabuig-Fariñas et al. (2012) discusses the characterization of a new human cell line derived from a Grade II chondrosarcoma. This cell line, CH-3573, is useful for both in vitro and in vivo models to study the molecular pathogenesis of chondrosarcomas, especially its characteristic feature of retained matrix production (Calabuig-Fariñas et al., 2012).
  • Molecular Characterization and Gene Alterations :

    • Totoki et al. (2014) identified molecular alterations in chondrosarcomas, including somatic alterations of the COL2A1 gene in 19.3% of chondrosarcoma cases. This study highlights the unique mutation portraits and frequent gene alterations in chondrosarcoma (Totoki et al., 2014).
    • Zhu et al. (2019) found that IDH1/IDH2 mutations are associated with longer relapse-free and metastasis-free survival in high-grade chondrosarcomas, revealing critical genomic insights (Zhu et al., 2019).
  • Molecular Profiling and Cancer Markers :

    • Research by Söderström et al. (2002) on the molecular profiling of chondrosarcomas for matrix production and cancer markers provided novel insights into the pathogenesis and characteristics of these tumors (Söderström et al., 2002).
  • Integrated Molecular Characterization :

    • A study by Nicolle et al. (2019) used multi-omics molecular profiles to identify subtypes of chondrosarcomas, revealing critical determinants of disease progression (Nicolle et al., 2019).
  • Molecular Investigation in Extraskeletal Chondrosarcoma :

    • Benini et al. (2014) focused on the diagnostic utility of molecular investigation in extraskeletal myxoid chondrosarcoma, enhancing understanding of this specific chondrosarcoma subtype (Benini et al., 2014).
  • Expression of Microtubule-Associated Proteins :

    • Hisaoka et al. (2003) investigated the expression of microtubule-associated proteins in extraskeletal myxoid chondrosarcoma, adding to the knowledge of its histogenetic origin (Hisaoka et al., 2003).
  • Advances in Molecular Diagnostics and Therapeutics :

    • Chow (2007) reviewed molecular, biological, and therapeutic advances in chondrosarcomas, including potential therapeutic targets (Chow, 2007).
  • Gene Expression Profiling and Biomarkers :

    • Mutlu et al. (2015) explored the expression of miR-181a-5p and miR-371b-5p in chondrosarcoma, proposing their use as potential diagnostic and prognostic markers (Mutlu et al., 2015).
  • Role of PTH in Chondrosarcoma Cell Proliferation :

    • Xiang et al. (2014) evaluated the role of parathyroid hormone in promoting chondrosarcoma cell proliferation, offering insights into potential therapeutic methods (Xiang et al., 2014).

properties

sequence

CEFHACWPAFTVLGE

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Chondrosarcoma-associated gene 2/3 protein (34-48)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.